Cas no 104449-98-1 (Ethanone,1-[4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-3-(propoxymethyl)phenyl]-)

• Product Name: Ethanone,1-[4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-3-(propoxymethyl)phenyl]-
• CAS No: 104449-98-1
• MF: C₁₈H₂₉NO₄
• MW: 323.427165746689
• CID: 154664
• PubChem ID: 128577
• Update Time: 2025-04-19

Ethanone,1-[4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-3-(propoxymethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-3-(propoxymethyl)phenyl]-
• 1-[4-[2-hydroxy-3-(propan-2-ylamino)propoxy]-3-(propoxymethyl)phenyl]ethanone
• FA 33
• 1-(4-(2-Hydroxy-3-((1-methylethyl)amino)propoxy)-3-(propoxymethyl)phenyl)ethanone
• 4-(3-Isopropylamino-2-hydroxypropoxy)-3-(propoxymethyl)acetophenone
• 4-Ihppa
• AC1L2U1F
• Ethanone, 1-(4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)-3-(propoxymethyl)phenyl)-
• KB-217455
• 104449-98-1
• DTXSID20908978
• 1-[4-{2-Hydroxy-3-[(propan-2-yl)amino]propoxy}-3-(propoxymethyl)phenyl]ethan-1-one
• FA33

• Inchi： 1S/C18H29NO4/c1-5-8-22-11-16-9-15(14(4)20)6-7-18(16)23-12-17(21)10-19-13(2)3/h6-7,9,13,17,19,21H,5,8,10-12H2,1-4H3
• InChI Key： XFLILAJQDVNDTB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1COCCC)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 323.20977
• Monoisotopic Mass: 323.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.79